Cas no 871013-57-9 (1-(4-aminomethyl-phenyl)-piperidin-4-ol)

• Product Name: 1-(4-aminomethyl-phenyl)-piperidin-4-ol
• CAS No: 871013-57-9
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• MDL: MFCD06656908
• CID: 719209
• PubChem ID: 28409679
• Update Time: 2025-09-17

1-(4-aminomethyl-phenyl)-piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinol,1-[4-(aminomethyl)phenyl]-
• 1-(4-AMINOMETHYL-PHENYL)-PIPERIDIN-4-OL
• 1-(4-aminomethyl-phenyl)piperidin-4-ol
• 1-[4-(aminomethyl)phenyl]piperidin-4-ol
• EN300-305353
• DTXSID80651413
• 1-(4-(Aminomethyl)phenyl)piperidin-4-ol
• CHEMBL4519893
• CS-0245457
• SCHEMBL8276473
• AKOS000218611
• 871013-57-9
• 1-(4-aminomethyl-phenyl)-piperidin-4-ol

• MDL： MFCD06656908
• Inchi： 1S/C12H18N2O/c13-9-10-1-3-11(4-2-10)14-7-5-12(15)6-8-14/h1-4,12,15H,5-9,13H2
• InChI Key： BIIAKXLPAKKIDO-UHFFFAOYSA-N
• SMILES： OC1CCN(C2C=CC(CN)=CC=2)CC1

Computed Properties

• Exact Mass: 206.14200
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 49.5Ų

Experimental Properties

• PSA: 49.49000
• LogP: 1.87170